LT175

PPAR dual agonism transactivation assay partial agonist
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Molecular Formula C21H18O3
Molecular Weight 318.4 g/mol
CAS No. 862901-87-9
Cat. No. B15544120
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Technical Parameters


Basic Identity
Product NameLT175
CAS862901-87-9
Molecular FormulaC21H18O3
Molecular Weight318.4 g/mol
Structural Identifiers
InChIInChI=1S/C21H18O3/c22-21(23)20(15-16-7-3-1-4-8-16)24-19-13-11-18(12-14-19)17-9-5-2-6-10-17/h1-14,20H,15H2,(H,22,23)/t20-/m0/s1
InChIKeyTZTPJJNNACUQQR-FQEVSTJZSA-N
Commercial & Availability
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Structure & Identifiers


Interactive Chemical Structure Model





LT175 – Stereospecific Dual PPARα/γ Partial Agonist


LT175 [(2S)-2-(biphenyl-4-yloxy)-3-phenylpropanoic acid, CAS 862901-87-9] is a chiral, orally active dual peroxisome proliferator‑activated receptor alpha/gamma (PPARα/γ) ligand that acts as a partial agonist at PPARγ while fully engaging PPARα [1]. Unlike classical thiazolidinediones (e.g., rosiglitazone) and first‑generation glitazars, LT175 occupies a unique hydrophobic cavity within the PPARγ ligand‑binding domain termed the “diphenyl pocket,” a binding mode that profoundly alters coregulator recruitment and target‑gene selectivity [1][2]. The required (S)‑enantiomeric configuration is critical for this distinctive interaction; the (R)‑enantiomer of LT175 is markedly less active and binds elsewhere within the receptor pocket, demonstrating a degree of stereoselective receptor engagement that is not observed with achiral or racemic comparators [3].

Compound Type
Chiral (S)-enantiomer dual PPARα/γ partial agonist
Binding Mode
Engages diphenyl pocket for altered coregulator recruitment
Stereochemical Control
(S)-configuration required for partial-agonist phenotype

LT175 vs. Generic PPARγ Agonists: Key Differences


Clinically used PPARγ full agonists such as rosiglitazone and pioglitazone produce well‑documented liabilities—weight gain, fluid retention, increased cardiovascular events, and bone fractures—that are mechanistically linked to their unrestricted activation of the PPARγ adipogenic transcriptional program and broad coactivator recruitment [1]. First‑generation dual PPARα/γ agonists (glitazars) were withdrawn largely because of exaggerated versions of these same toxicities [1]. LT175 was intentionally designed to retain the insulin‑sensitizing and lipid‑lowering benefits of dual PPARα/γ engagement while decoupling these effects from adipogenic gene activation and weight gain [1]. Because this uncoupling stems from LT175’s non‑canonical binding geometry—engaging the diphenyl pocket and altering the pattern of coregulator exchange (CBP/p300 vs. NCoR1)—it cannot be replicated by simply reducing the dose of a full agonist or by mixing an α‑selective agonist with a γ‑selective agonist [1]. Any attempt to generically substitute LT175 with a structurally similar 2‑aryloxy‑3‑phenylpropanoic acid analog must confront both the strict requirement for the (S)‑configuration and the possibility that even a seemingly conservative bioisosteric replacement (e.g., oxime for the distal phenyl ring) can shift the functional outcome from a safe partial agonist profile to a more adipogenic full‑agonism profile [2].

Risk 1
Generic PPARγ full agonists (e.g., rosiglitazone)
Full PPARγ activation drives adipogenic gene programs and weight gain; partial agonism of LT175 may not be replicated by dose reduction.
Risk 2
Racemic or (R)-enantiomer samples
Only the (S)-enantiomer engages the diphenyl pocket; even minor (R)-contamination can distort functional outcomes and selectivity profiles.
Risk 3
Bioisosteric 2-aryloxy analogs (e.g., oximes)
Seemingly conservative replacements may shift the functional profile from partial to full PPARγ agonism, altering the adipogenic-sparing character.

Head-to-Head Evidence: LT175 vs. Rosiglitazone & AZ12063233


Dual Partial vs. Full PPARγ Agonism – Transactivation Profile

In a cell‑based transactivation assay using GAL4‑PPAR chimeric receptors, LT175 functions as a dual PPARα/γ ligand with a partial agonist profile at PPARγ. Its EC50 values are 0.22 µM (hPPARα), 0.26 µM (mPPARα), and 0.48 µM (hPPARγ). By contrast, rosiglitazone is a full PPARγ agonist and requires only 0.04 µM to achieve half‑maximal activation of hPPARγ, but it does not activate PPARα at pharmacologically relevant concentrations [1]. The dual full agonist AZ12063233 (AZ) shows EC50 values of 0.016 µM (hPPARα), 0.011 µM (mPPARα), and 0.15 µM (hPPARγ) [1]. LT175 uniquely combines PPARα engagement with a substantially right‑shifted PPARγ dose–response, producing a partial agonism ceiling that limits maximal transcriptional output at PPARγ [1].

Transactivation Profile
Head-to-head
0.48 µM hPPARγ EC50
vs. rosiglitazone 0.04 µM (full), AZ 0.15 µM
Partial agonist ceiling limits maximal PPARγ transcriptional output.
Assay: GAL4-PPAR chimeric receptors in HEK293 cells.
PPAR dual agonism transactivation assay partial agonist insulin sensitizer

Adipogenic Gene Expression in 3T3-L1 Adipocytes

In 3T3‑L1 fibroblasts induced to differentiate into adipocytes, LT175 promoted markedly lower induction of lipid‑uptake and esterification genes (Cd36, Pck1, Gyk) compared with equi‑efficacious insulin‑sensitizing concentrations of rosiglitazone or AZ12063233. At the same time, LT175 maintained robust induction of insulin‑sensitizing markers (Adipoq, Glut4, Fabp4) [1]. Quantitative gene‑expression analysis showed that Cd36 and Pck1 mRNA levels were not significantly increased by LT175, whereas rosiglitazone provoked a strong, statistically significant up‑regulation of both genes in mature 3T3‑L1 adipocytes and in epididymal white adipose tissue of HFD‑fed mice [1]. This differential gene regulation directly translated into reduced intracellular lipid accumulation in LT175‑treated cells compared with rosiglitazone or AZ [1].

Adipogenic Gene Expression
Head-to-head
LT175 No significant increase in Cd36 or Pck1 mRNA
Rosiglitazone Strong up-regulation of Cd36 and Pck1
Decouples insulin-sensitizing genes from adipogenic/lipid-storage programs.
Model: 3T3-L1 adipocytes and mouse epididymal WAT.
adipogenesis gene expression 3T3-L1 lipid accumulation

In Vivo Body Weight Reduction – DIO Mouse Model

C57BL/6J mice rendered insulin‑resistant by 16 weeks of high‑fat diet feeding were treated orally with LT175 (100 mg/kg/day), rosiglitazone (10 mg/kg/day), fenofibrate (100 mg/kg/day), or AZ12063233 (5 mg/kg/day) for 14 days [1]. LT175 produced an 11% reduction in body weight, whereas rosiglitazone—a prototypical TZD—is clinically and preclinically associated with weight gain [1]. Food intake did not differ between groups, and visceral white adipose tissue mass was selectively reduced by LT175 [1]. Fasting blood glucose, triglycerides, and free fatty acids were lowered to levels at least comparable with, and in some parameters exceeding, the effects of reference compounds [1].

Body Weight Change
Head-to-head
−11% body weight
vs. HFD control (rosiglitazone associated with weight gain)
Metabolic efficacy with body weight reduction, contrasting TZD weight gain.
Model: HFD-fed C57BL/6J mice, 14-day oral treatment.
body weight obesity insulin resistance in vivo pharmacology

Hepatic Triglyceride Management – Selectivity Profile

In the same HFD‑fed mouse model, LT175, fenofibrate, and AZ12063233 all induced hepatic peroxisome proliferation (liver weight increase), a known rodent‑specific response to PPARα activation [1]. However, LT175 elicited only a modest increase in hepatic triglyceride content, whereas fenofibrate and AZ produced more pronounced hepatic triglyceride accumulation [1]. No effect on hepatic cholesterol was observed with LT175 [1]. LT175 also activated the canonical hepatic PPARα gene battery (Acox1, Acadm, Acadl, Hmgcs2, Fgf21) to a degree comparable with fenofibrate and AZ [1].

Hepatic Triglyceride Profile
Head-to-head
LT175 Modest hepatic triglyceride accumulation
Fenofibrate / AZ More pronounced triglyceride accumulation
Activates hepatic PPARα without exacerbating triglyceride loading.
HFD-fed mouse model; hepatic lipid quantification.
liver steatosis PPARα triglyceride hepatic safety

Stereoselectivity – (S)- vs. (R)-Enantiomer Activity

The two enantiomers of LT175 display profoundly different PPARγ binding modes and agonist activities [1]. The (S)‑enantiomer (LT175) binds to the diphenyl pocket within the PPARγ LBD and behaves as a partial agonist; the (R)‑enantiomer occupies a distinct region of the binding pocket and is markedly less active [1][2]. In transactivation assays, the (R)‑enantiomer is several‑fold less potent as a PPARγ agonist compared with the (S)‑enantiomer, and this difference has been structurally rationalized by X‑ray crystallography [2]. Notably, synthetic analogs in which the (S)‑chirality is disturbed—including bioisosteric oximes and dimeric analogs—frequently show altered agonism profiles, underscoring that stereochemical integrity is a critical quality attribute for any research procurement of LT175 [3].

Stereoselective Activity
Head-to-head
(S)-LT175 PPARγ partial agonist, binds diphenyl pocket
(R)-enantiomer Markedly less active, distinct binding mode
Enantiomeric purity directly controls partial-agonist phenotype.
Confirmed by X-ray crystallography and transactivation assays.
stereoselectivity enantiomer PPARγ binding mode chiral pharmacology

Coregulator Recruitment – CBP/p300 vs. NCoR1 Displacement

LT175’s occupancy of the diphenyl pocket disrupts the recruitment of the cyclic‑AMP response element‑binding protein‑binding protein (CBP/p300) and the nuclear corepressor 1 (NCoR1) to PPARγ in a manner distinct from rosiglitazone [1]. Co‑immunoprecipitation and mammalian two‑hybrid assays demonstrated that LT175 reduces NCoR1 interaction with PPARγ less efficiently than rosiglitazone, while still permitting sufficient CBP recruitment to drive insulin‑sensitizing gene expression [1]. This selective coregulator exchange is posited to be the molecular basis for the dissociated gene program (insulin sensitization without adipogenesis) [1]. Such a mechanism is absent in rosiglitazone and other full PPARγ agonists, which robustly displace NCoR1 and recruit CBP across both insulin‑sensitizing and adipogenic gene promoters [1].

Coregulator Recruitment
Head-to-head
LT175 Weaker NCoR1 displacement, sufficient CBP recruitment
Rosiglitazone Robust NCoR1 displacement and CBP recruitment
Selective coregulator exchange underlies dissociated gene programs.
Mammalian two-hybrid and co-IP assays.
coregulator CBP NCoR1 PPARγ mechanism transcriptional selectivity

LT175 – Preferred Experimental Applications


Insulin Resistance & DIO Models with Weight Loss

In C57BL/6J or similar diet‑induced obesity (DIO) models where rosiglitazone’s weight gain confounds interpretation of metabolic endpoints, LT175 delivers comparable or superior glycemic and lipid control with an 11% body weight reduction and selective visceral fat loss [1]. Procure LT175 for chronic in vivo studies (>2 weeks) that aim to separate insulin‑sensitizing efficacy from adiposity changes.

PPARγ Partial Agonist Mechanistic Studies – Coregulator & Gene Profiles

LT175 is uniquely suited for ChIP‑seq, RNA‑seq, and coregulator‑recruitment experiments designed to dissect the transcriptional basis of adipogenic sparing [1]. Its selective induction of insulin‑sensitizing genes (Adipoq, Glut4) without concomitant up‑regulation of Cd36 and Pck1 provides a well‑characterized reference profile that can be used to benchmark novel SPPARγMs (selective PPARγ modulators) [1].

Chiral Purity & Stereochemical SAR Studies

Because only the (S)‑enantiomer occupies the diphenyl pocket and exhibits the desired partial‑agonist pharmacology, LT175 is an essential chiral standard for SAR programs exploring 2‑aryloxy‑3‑phenylpropanoic acid derivatives [1][2]. Procurement of enantiopure LT175 (>98% ee) is mandatory for any analog‑design campaign, as even minor (R)‑enantiomer contamination can distort structure–activity correlations [3].

Hepatic Steatosis – Dual PPARα/γ Target Engagement

In fatty liver models (e.g., HFD‑fed or methionine‑choline‑deficient diets), LT175 permits investigation of PPARα‑driven fatty acid oxidation without the confounding hepatic triglyceride accumulation observed with fenofibrate or AZ12063233 [1]. Use LT175 when the experimental objective is to evaluate the metabolic benefit of dual PPARα/γ activation while minimizing steatogenic potential.

Application
Selection Property
Validation Focus
Insulin Resistance & DIO Models
Partial PPARγ agonism with PPARα engagement
Body weight trajectory and visceral fat mass endpoints
PPARγ Partial Agonist Mechanistic Studies
Selective coregulator recruitment (CBP vs. NCoR1) profile
Adipogenic gene dissociation (Cd36/Pck1 vs. Adipoq/Glut4) in gene-expression assays
Chiral Purity & Stereochemical SAR
Certified enantiomeric excess (>98% ee)
Binding-mode verification via diphenyl pocket engagement context
Hepatic Steatosis Target Engagement
PPARα-driven fatty acid oxidation without steatogenic loading
Hepatic triglyceride content and PPARα target-gene panel

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